Cas no 338408-85-8 (3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide)

• Product Name: 3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide
• CAS No: 338408-85-8
• MF: C₁₁H₁₅N₃OS
• MW: 237.32130074501
• MDL: MFCD00244764
• CID: 5019605
• Update Time: 2026-02-28

3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide
• (2E)-3-(pyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)but-2-enamide
• 3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide

• MDL： MFCD00244764
• Inchi： 1S/C11H15N3OS/c1-9(14-5-2-3-6-14)8-10(15)13-11-12-4-7-16-11/h4,7-8H,2-3,5-6H2,1H3,(H,12,13,15)/b9-8+
• InChI Key： JTEXTBSAEVEDFH-CMDGGOBGSA-N
• SMILES： S1C=CN=C1NC(/C=C(\C)/N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.7
• Topological Polar Surface Area: 73.5

Additional information on 3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide

Comprehensive Overview of 3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide (CAS No. 338408-85-8): Properties, Applications, and Research Insights

3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide, with the CAS number 338408-85-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrrolidine ring and a thiazole moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide", "CAS 338408-85-8 applications", and "thiazole derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's butenamide backbone and heterocyclic substituents contribute to its potential as a building block for small-molecule therapeutics. Recent studies highlight its role in modulating enzyme activity, particularly in kinase inhibition, a hot topic in oncology and inflammation research. Keywords such as "kinase inhibitors with thiazole cores" and "pyrrolidine-based drug candidates" align with trending searches in medicinal chemistry forums. Its logP value and hydrogen-bonding capacity further suggest favorable pharmacokinetic properties, a critical consideration for drug developers.

In agrochemical applications, 3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide derivatives have shown promise as plant growth regulators and pest control agents. Searches for "thiazole pesticides" and "sustainable agrochemical intermediates" underscore growing interest in eco-friendly solutions. The compound's structural adaptability allows for derivatization to enhance target specificity, addressing current demands for precision agriculture technologies.

Analytical characterization of CAS 338408-85-8 typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy, with researchers often querying "spectral data for 3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide". Stability studies indicate optimal storage under anhydrous conditions at low temperatures, a detail frequently sought by laboratory managers. The compound's melting point (reported between 120-125°C) and solubility profile in polar aprotic solvents are additional technical highlights.

Emerging trends in computational chemistry have spurred investigations into the molecular docking potential of this scaffold. Search terms like "thiazole-pyrrolidine interactions with biological targets" reflect this interdisciplinary focus. Patent analyses reveal increasing filings incorporating 338408-85-8 derivatives, particularly in neurological disorder therapeutics, correlating with rising public interest in neuroprotective compounds.

Environmental fate studies of 3-(1-Pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide indicate moderate biodegradability, prompting research into green chemistry modifications. This aligns with industry searches for "biodegradable chemical intermediates" and "catalysis for sustainable synthesis". The compound's low ecotoxicity profile compared to traditional heterocycles positions it favorably for green manufacturing initiatives.

Supply chain data shows growing global availability of CAS 338408-85-8, with manufacturers emphasizing GMP-compliant production to meet pharmaceutical standards. Quality control discussions frequently reference "residual solvent limits" and "isomeric purity specifications", indicating rigorous industry requirements. The compound's cost-effectiveness at multi-kilogram scale makes it attractive for process chemistry applications.

Future research directions may explore the compound's utility in photopharmacology (a trending topic with 300% search growth since 2022) through incorporation of photoswitchable groups. Additionally, its potential in metal-organic frameworks (MOFs) for controlled release systems represents an innovative application area. These developments respond to market demands for smart materials and stimuli-responsive compounds.